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Compound of Interest

Compound Name: 1-Cyclohexyl-2-thiourea

Cat. No.: B1347432

Introduction

1-Cyclohexyl-2-thiourea is a monosubstituted thiourea derivative with applications in organic
synthesis and as a precursor for various biologically active compounds. Thiourea derivatives
are known for their utility in the preparation of pharmaceuticals, pesticides, and as
organocatalysts. The synthesis of 1-cyclohexyl-2-thiourea can be achieved through several
pathways, including the reaction of cyclohexylamine with an appropriate isothiocyanate or the
reaction of thiourea with cyclohexylamine under catalytic conditions. A straightforward and
common method involves the reaction of cyclohexylamine with ammonium thiocyanate. This
application note provides a detailed protocol for the synthesis of 1-cyclohexyl-2-thiourea from

cyclohexylamine and ammonium thiocyanate.
Principle of the Method

The synthesis proceeds in a two-step, one-pot reaction. First, cyclohexylamine, a base, reacts
with the weakly acidic ammonium thiocyanate in an aqueous solution to form the intermediate
salt, cyclohexylammonium thiocyanate. Upon heating, this intermediate undergoes a
rearrangement and elimination of ammonia to yield the final product, 1-cyclohexyl-2-thiourea.
The product precipitates from the reaction mixture upon cooling and can be isolated by
filtration.

Experimental Protocol

Materials and Equipment
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e Cyclohexylamine (CeH11NH-2)

e Ammonium thiocyanate (NHsSCN)

o Deionized water

o Ethanol (for recrystallization)

¢ Round-bottom flask

o Reflux condenser

o Heating mantle or oil bath

o Magnetic stirrer and stir bar

e Bichner funnel and filter paper

o Beakers and Erlenmeyer flasks

e Melting point apparatus

o Standard laboratory glassware

Procedure

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine cyclohexylamine and ammonium thiocyanate in a 1:1.2 molar ratio.

» Dissolution: Add deionized water to the flask to achieve a concentration of approximately 1-2
M with respect to cyclohexylamine.

e Reaction: Heat the mixture to 85-90°C with vigorous stirring. Maintain this temperature for 2-
3 hours. The formation of cyclohexylammonium thiocyanate occurs, followed by its
conversion to 1-cyclohexyl-2-thiourea.[1][2]

o Cooling and Precipitation: After the reaction period, turn off the heat and allow the mixture to
cool slowly to room temperature. The product, 1-cyclohexyl-2-thiourea, will precipitate out
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of the solution as a white solid.

« |solation: Collect the solid product by vacuum filtration using a Bichner funnel.

» Washing: Wash the collected solid with cold deionized water to remove any unreacted
starting materials and byproducts.

» Drying: Dry the product, preferably in a vacuum oven at a low temperature, until a constant
weight is achieved.

» Recrystallization (Optional): For higher purity, the crude product can be recrystallized from a
suitable solvent such as ethanol. Dissolve the crude product in a minimal amount of hot
ethanol and allow it to cool slowly to induce crystallization. Filter the purified crystals and dry
them thoroughly.

Characterization

The identity and purity of the synthesized 1-cyclohexyl-2-thiourea can be confirmed by
standard analytical techniques such as:

e Melting Point: Determine the melting point of the product and compare it to the literature
value.

e Spectroscopy: Obtain *H NMR, 3C NMR, and IR spectra and compare them with expected
values.

Data Presentation
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Parameter

Value

Notes

Reactants

Cyclohexylamine

1.0 molar equivalent

Ammonium thiocyanate

1.2 molar equivalents

A slight excess of ammonium
thiocyanate is used to ensure

complete reaction.

Reaction Conditions

Solvent Deionized Water
Maintained for the duration of
Temperature 85-90 °C i
the reaction.[1][2]
Reaction Time 2-3 hours
Product
Name 1-Cyclohexyl-2-thiourea
Molecular Formula C7H14N2S
Molecular Weight 158.27 g/mol
Yields can vary based on
Expected Yield 70-80% reaction scale and purification

efficiency.

Appearance

White crystalline solid

Melting Point (Literature)

148-150 °C

Visualizations
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Reactants

Cyclohexylamine H20, 85-90°C Product

1-Cyclohexyl-2-thiourea

Ammonium Thiocyanate

Click to download full resolution via product page

Caption: Chemical reaction scheme for the synthesis of 1-Cyclohexyl-2-thiourea.
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Combine Cyclohexylamine and
Ammonium Thiocyanate in Water
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:
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:

Wash with Cold Water

Dry the Product
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Pure 1-Cyclohexyl-2-thiourea
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Caption: Experimental workflow for the synthesis of 1-Cyclohexyl-2-thiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclohexylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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